Cas no 868221-01-6 (5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)
5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
- 5-[[4-(3-chlorophenyl)-1-piperazinyl]-thiophen-2-ylmethyl]-6-thiazolo[3,2-b][1,2,4]triazolol
- CHEMBL1548548
- BDBM44762
- SMR000017896
- 5-((4-(3-chlorophenyl)piperazin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
- 5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
- HMS3368M17
- 5-[[4-(3-chlorophenyl)piperazino]-(2-thienyl)methyl]thiazolo[3,2-b][1,2,4]triazol-6-ol
- AKOS024609982
- F1805-0320
- AB00435166-07
- 5-[[4-(3-chlorophenyl)piperazin-1-yl]-thiophen-2-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
- 5-[[4-(3-chlorophenyl)piperazin-1-yl]-thiophen-2-yl-methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
- HMS2238C05
- 868221-01-6
- MLS000103653
- cid_3454559
-
- Inchi: 1S/C19H18ClN5OS2/c20-13-3-1-4-14(11-13)23-6-8-24(9-7-23)16(15-5-2-10-27-15)17-18(26)25-19(28-17)21-12-22-25/h1-5,10-12,16,26H,6-9H2
- InChI Key: WWBUDDQBJBLCOL-UHFFFAOYSA-N
- SMILES: N1=CN=C2SC(C(N3CCN(C4=CC=CC(Cl)=C4)CC3)C3SC=CC=3)=C(O)N12
Computed Properties
- Exact Mass: 431.0641303g/mol
- Monoisotopic Mass: 431.0641303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 113Ų
5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1805-0320-2μmol |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-5μmol |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-10μmol |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-20μmol |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-1mg |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-2mg |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-3mg |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-4mg |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-5mg |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1805-0320-10mg |
5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
868221-01-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
Comprehensive Analysis of 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 868221-01-6)
The compound 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 868221-01-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a thiophene ring, a piperazine moiety, and a triazolothiazole core makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) receptors, given the presence of the 3-chlorophenyl group, which is often associated with neuroactive properties.
In recent years, the demand for novel heterocyclic compounds like 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol has surged due to their versatility in drug design. The compound's CAS No. 868221-01-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug discovery. Its structural features suggest potential applications in addressing neurodegenerative disorders, a hot topic in modern healthcare. The thiophene and triazolothiazole components are known for their bioisosteric properties, which can enhance drug efficacy and reduce side effects.
From a synthetic perspective, the preparation of 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol involves multi-step organic reactions, including piperazine derivatization and thiophene functionalization. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's CAS No. 868221-01-6 is often referenced in patents and research papers, highlighting its industrial and academic significance. Researchers are also exploring its potential as a selective receptor modulator, given the growing interest in targeted therapies.
The pharmacological profile of 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol is under active investigation, with preliminary studies suggesting its affinity for dopaminergic and serotonergic systems. This aligns with current trends in precision medicine, where compounds with specific receptor interactions are highly valued. The 3-chlorophenyl group, in particular, is a common pharmacophore in CNS-targeting drugs, making this compound a subject of intense scrutiny. Its CAS No. 868221-01-6 is frequently cited in discussions about neuropharmacology and psychotropic agents.
In addition to its therapeutic potential, 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol is also studied for its physicochemical properties, such as solubility and stability. These factors are crucial for formulation development, another area of high interest in the pharmaceutical industry. The compound's triazolothiazole core contributes to its metabolic stability, a key consideration in drug development. As the scientific community continues to explore its applications, the CAS No. 868221-01-6 remains a focal point for researchers and developers alike.
Overall, 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a fascinating example of modern medicinal chemistry. Its intricate structure and potential biological activities make it a valuable subject for further study. With ongoing advancements in computational drug design and high-throughput screening, the compound's CAS No. 868221-01-6 is likely to remain a topic of interest for years to come.
868221-01-6 (5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)